6-ethyl-1,3-dimethyl-5-((2-oxopropyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-ethyl-1,3-dimethyl-5-(2-oxopropylsulfanyl)pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C14H17N3O3S/c1-5-9-6-15-12-10(11(9)21-7-8(2)18)13(19)17(4)14(20)16(12)3/h6H,5,7H2,1-4H3
• InChI Key: FFSIHIBBKGSQKA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C2C(=C1SCC(=O)C)C(=O)N(C(=O)N2C)C
• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol

Description

6-ethyl-1,3-dimethyl-5-((2-oxopropyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C14H17N3O3S and its molecular weight is 307.37. The purity is usually 95%.
BenchChem offers high-quality 6-ethyl-1,3-dimethyl-5-((2-oxopropyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-ethyl-1,3-dimethyl-5-((2-oxopropyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Synthesis and Evaluation of Derivatives : A study on the synthesis of 6-(1H-1,2,3-triazol-1-yl)pyrimidine-2,4(1H,3H)-dione derivatives explores antiviral activities against Hepatitis A virus and Herpes simples virus type-1, highlighting the compound's potential as a precursor for antiviral agents El-Etrawy & Abdel-Rahman, 2010.

• Catalytic Synthesis in Aqueous Media : Verma & Jain (2012) reported on the synthesis of dihydropyrido[2,3-d]pyrimidine-2,4-diones derivatives using a recyclable catalyst in water, showcasing an environmentally benign approach to generating structurally diverse compounds Verma & Jain, 2012.

• Novel Synthesis Techniques : Rahmani et al. (2018) developed an efficient synthesis for 1,3-dimethyl-5-aryl-7-(pyridine-3(2)(4)-yl)pyrimidine-2,4(1H,3H)-diones, indicating the compound's versatility and potential for further chemical modifications Rahmani et al., 2018.

Biological Activities and Applications

• Antiviral Properties : The study by El-Etrawy & Abdel-Rahman (2010) not only focuses on synthesis but also tests the antiviral effectiveness, suggesting the potential of these derivatives in developing new antiviral drugs.

• Potential in Nonlinear Optical (NLO) and Drug Discovery : Mohan et al. (2020) synthesized novel pyrimidine-based bis-uracil derivatives and evaluated their potential in drug discovery, antimicrobial activities, and nonlinear optical applications, demonstrating the compound's multifaceted applications Mohan et al., 2020.

• Antioxidant Properties : Grabovskii et al. (2018) explored the synthesis and antioxidant activity of derivatives, indicating their potential in stimulating regeneration processes and modulating the immune response Grabovskii et al., 2018.

• Antimicrobial Activity : Research by Al-Turkistani et al. (2011) on novel 5-alkyl-6-substituted uracils and related derivatives demonstrates significant antimicrobial activities, highlighting the potential for developing new antimicrobial agents Al-Turkistani et al., 2011.